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Compound of Interest

Compound Name: Anticancer agent 57

Cat. No.: B12412739

Technical Support Center: Anticancer Agent 57
Synthesis

This technical support center provides troubleshooting guidance and frequently asked
guestions for researchers, scientists, and drug development professionals working on the
synthesis and scale-up of Anticancer Agent 57.

Frequently Asked Questions (FAQSs)

Q1: What is the proposed mechanism of action for Anticancer Agent 577

Al: Anticancer Agent 57 is a potent and selective inhibitor of the PISBK/AKT/mTOR signaling
pathway, which is frequently hyperactivated in many types of cancer. By targeting key nodes in
this pathway, Agent 57 aims to reduce cell proliferation, survival, and angiogenesis in tumor
tissues.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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